Cas no 862896-90-0 (2-fluoro-6-(trifluoromethyl)phenylmethanesulfonyl chloride)

• Product Name: 2-fluoro-6-(trifluoromethyl)phenylmethanesulfonyl chloride
• CAS No: 862896-90-0
• MF: C₈H₅ClF₄O₂S
• MW: 276.635714292526
• CID: 5617484
• PubChem ID: 11231230
• Update Time: 2023-11-27

2-fluoro-6-(trifluoromethyl)phenylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• XNDPNARHUXULGO-UHFFFAOYSA-N
• 862896-90-0
• SCHEMBL272465
• [2-fluoro-6-(trifluoromethyl)phenyl]methanesulfonyl Chloride
• EN300-29418551
• Benzenemethanesulfonyl chloride, 2-fluoro-6-(trifluoromethyl)-
• 2-fluoro-6-(trifluoromethyl)phenylmethanesulfonyl chloride

• Inchi： 1S/C8H5ClF4O2S/c9-16(14,15)4-5-6(8(11,12)13)2-1-3-7(5)10/h1-3H,4H2
• InChI Key： XNDPNARHUXULGO-UHFFFAOYSA-N
• SMILES： ClS(CC1C(=CC=CC=1C(F)(F)F)F)(=O)=O

Computed Properties

• Exact Mass: 275.9634909g/mol
• Monoisotopic Mass: 275.9634909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.572±0.06 g/cm3(Predicted)
• Boiling Point: 275.1±40.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes